2-amino-7-methyl-5-oxo-4-(4-phenylphenyl)-4H-pyrano[3,2-c]pyran-3-carbonitrile

• IUPAC Name: 2-amino-7-methyl-5-oxo-4-(4-phenylphenyl)-4H-pyrano[3,2-c]pyran-3-carbonitrile
• InChI: InChI=1S/C22H16N2O3/c1-13-11-18-20(22(25)26-13)19(17(12-23)21(24)27-18)16-9-7-15(8-10-16)14-5-3-2-4-6-14/h2-11,19H,24H2,1H3
• InChI Key: WDYQFBWSAMKFLJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C(C(=C(O2)N)C#N)C3=CC=C(C=C3)C4=CC=CC=C4)C(=O)O1
• Molecular Formula: C22H16N2O3
• Molecular Weight: 356.4 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound has been studied, but the details are not available.

Chemical Reactions Analysis

There is limited information available on the chemical reactions involving this compound.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound are not well-documented.

Scientific Research Applications

Crystal Structure Analysis

The crystal structure of certain derivatives of 2-amino-7-methyl-5-oxo-4-(4-phenylphenyl)-4H-pyrano[3,2-c]pyran-3-carbonitrile has been extensively studied. For instance, X-ray crystallography has been employed to determine the structure of similar carbonitrile compounds, highlighting the planarity of the pyran ring and various intermolecular interactions stabilizing the structure (Sharma et al., 2015). Another study emphasized the unique coplanar conformation of the pyran ring, which differs from other similar compounds (Wang et al., 2005).

Optical and Structural Properties

The structural and optical properties of certain derivatives have been investigated, revealing that these compounds are polycrystalline in their synthesized powder form and turn into nanocrystallites dispersed in an amorphous matrix upon thermal deposition to form thin films. Detailed studies on the optical properties, such as absorption parameters and electron transition types, have provided a deeper understanding of these materials (Zeyada et al., 2016a).

Applications in Photovoltaic Devices

Photovoltaic Properties and Device Fabrication

Specific derivatives have been explored for their photovoltaic properties and potential application in organic–inorganic photodiode fabrication. The electrical properties, photovoltaic performance under various conditions, and the impact of substituting groups on diode parameters have been a subject of comprehensive research, underscoring the potential of these compounds in device fabrication (Zeyada et al., 2016b).

Corrosion Inhibition

Surface and Corrosion Inhibition Properties

Some derivatives have been used as precursors for synthesizing compounds with notable surface and corrosion inhibition properties. Detailed studies on their adsorption and corrosion inhibition performance, supported by various spectroscopy and analytical methods, reveal their potential in protecting materials like C-Steel in corrosive environments (Abdel Hameed et al., 2020).

Mechanism of Action

The mechanism of action of this compound is not clearly documented.

Safety and Hazards

The safety and hazards associated with this compound are not well-documented.